Cas no 1404-23-5 (Pleurotine)

• Product Name: Pleurotine
• CAS No: 1404-23-5
• MF: C₂₁H₂₂O₅
• MW: 354.396386623383
• CID: 903104
• PubChem ID: 344218
• Update Time: 2025-04-19

Pleurotine Chemical and Physical Properties

Names and Identifiers

• Pleurotine
• (S)-(-)-hexanolide; (S)-5-Hexanolide; (S)-6-Methyltetrahydropyran-2-one; (S)-5-hydroxy-hexanoic acid lactone; (S)-6-methyl-tetrahydro-pyran-2-one; AC1OJJ67; ZINC04521558; (S)-|A-Hexalactone; (-)-|A-Hexalactone; (S)-Tetrahydro-6-methyl-2H-pyran-2-one; (5S)-Methyl-5-pentanolide; (S)-Dihydroparasorbic Acid; (-)-6-Methyl-tetrahydro-2-pyrone; (S)-6-methyltetrahydro-2H-pyran-2-one; (-)-(S)-5-Hexanolide;
• (1S,4R,5R,8R,15R,18S,21R,22R)-5-methyl-7,16-dioxahexacyclo[13.6.1.01,8.04,21.09,14.018,22]docosa-9(14),11-diene-10,13,17-trione
• Pleurotin(e)
• NSC 401005
• 2H-5,12d-Ethanofuro(4',3',2':4,10)anthra(9,1-b,c)oxepin-2,9,12-trione, 2a,3,4,4a,5,6,7,8a,12b,12c-decahydro-6-methyl-, (2aalpha,4abeta,5beta,6beta,8aalpha,12bbeta,12cbeta,12dbeta)-(-)-
• PLEUROTINE [MI]
• Geogenine
• Q27285210
• 1404-23-5
• UNII-O1NJT91NK5
• 2H-5,12D-ETHANOFURO(4',3',2':4,10)ANTHRA(9,1-BC)OXEPIN-2,9,12-TRIONE, 2A,3,4,4A,5,6,7,8A,12B,12C-DECAHYDRO-6-METHYL-, (2AR,4AS,5S,6S,8AS,12BS,12CS,12DR)-REL-(-)-
• O1NJT91NK5
• 2H-5,12D-ETHANOFURO(4',3',2':4,10)ANTHRA(9,1-BC)OXEPIN-2,9,12-TRIONE, 2A,3,4,4A,5,6,7,8A,12B,12C-DECAHYDRO-6-METHYL-, (2A.ALPHA.,4A.BETA.,5.BETA.,6.BETA.,8A.ALPHA.,12B.BETA.,12C.BETA.,12D.BETA.)-(-)-
• Antibiotic P1
• CHEMBL1976986
• 10-Methyl-6a,7,7a,8,9,9a,9b,9c,9d,10,11,12a-dodecahydrobenzo[6,7][1]benzofuro[3,4,5-ijk]cyclopenta[ef][2]benzoxepine-1,4,6(4bH)-trione
• NSC401005
• 2H-5,3',2':4,10]anthra[9,1-bc]oxepin-2,9,12-trione, 2a,3,4,4a,5,6,7,8a,12b,12c-decahydro-6-methyl-
• DTXSID30930780
• NCI60_003753
• 2H-5,12d-Ethanofuro[4',3',2':4,10]anthra[9,1-bc]oxepin-2,9,12-trione, 2a,3,4,4a,5,6,7,8a,12b,12c-decahydro-6-methyl-
• Pleurotin

• Inchi： 1S/C21H22O5/c1-9-8-25-19-16-14(23)5-4-13(22)15(16)18-17-11(20(24)26-18)2-3-12-10(9)6-7-21(12,17)19/h4-5,9-12,17-19H,2-3,6-8H2,1H3/t9-,10-,11-,12+,17-,18-,19-,21-/m0/s1
• InChI Key： QCPDBEXGCHOIDE-ZPUAQPQFSA-N
• SMILES： O1C[C@H](C)[C@@H]2CC[C@@]34[C@@H]1C1C(C=CC(C=1[C@H]1[C@@H]3[C@@H](C(=O)O1)CC[C@@H]42)=O)=O

Computed Properties

• Exact Mass: 354.14676
• Monoisotopic Mass: 354.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones